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Compound of Interest

Compound Name: Irbesartan impurity 14-d4

Cat. No.: B15141488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the known chemical properties and

analytical methodologies related to Irbesartan impurity 14-d4. This deuterated impurity serves

as a critical reference standard in the development and quality control of the widely used

antihypertensive drug, Irbesartan. Its unique isotopic labeling allows for its use in a variety of

analytical applications, including pharmacokinetic studies and as an internal standard for mass

spectrometry-based assays.

Core Chemical Properties
Irbesartan impurity 14-d4, systematically named 4'-(azidomethyl)-[1,1'-biphenyl]-2-

carbonitrile-2',3',5',6'-d4, is a deuterated analog of Irbesartan impurity 14. The incorporation of

four deuterium atoms on the biphenyl ring results in a distinct mass signature, facilitating its use

in sensitive analytical methods. The fundamental chemical and physical properties of this

impurity are summarized below.
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Property Value Source

Molecular Formula C₁₄H₆D₄N₄ [1][2]

Molecular Weight 238.29 g/mol [1][2]

Synonym

4'-(azidomethyl)-[1,1'-

biphenyl]-2-carbonitrile-

2',3',5',6'-d4

[2]

CAS Number (non-deuterated) 133690-91-2 [1]

Physical Form White to Off-White Solid [2]

Analytical Characterization
The analysis of Irbesartan and its impurities, including the deuterated standard Impurity 14-d4,

relies on modern chromatographic and spectroscopic techniques. While specific validated

methods for Irbesartan impurity 14-d4 are not publicly detailed, the general approaches for

the parent compound and its related substances provide a framework for its analysis.

High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC is the predominant technique for the separation and quantification of

Irbesartan and its impurities. A typical method would involve a C18 or similar column with a

mobile phase consisting of an aqueous buffer and an organic modifier like acetonitrile or

methanol. Detection is commonly performed using UV spectrophotometry.

Mass Spectrometry (MS)
Mass spectrometry, often coupled with liquid chromatography (LC-MS), is indispensable for the

identification and structural elucidation of impurities. The unique mass of Irbesartan impurity
14-d4 allows for its precise detection and differentiation from the non-deuterated form and

other related substances.

Synthesis and Formation Pathway
The logical pathway for the presence of Irbesartan impurity 14-d4 is as a synthetic

intermediate or a degradation product of deuterated Irbesartan. The non-deuterated analog,
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Irbesartan Impurity 14, is a known process impurity in the synthesis of Irbesartan. The diagram

below illustrates a plausible synthetic relationship.

Deuterated Starting Materials Irbesartan Impurity 14-d4
(4'-(azidomethyl)-[1,1'-biphenyl]-2-carbonitrile-d4)

Synthesis
Deuterated Irbesartan

Further Reaction

Click to download full resolution via product page

Caption: Plausible synthetic pathway for deuterated Irbesartan involving Impurity 14-d4.

Experimental Workflow for Impurity Identification
The general workflow for identifying and characterizing an impurity like Irbesartan impurity 14-
d4 in a drug substance involves a multi-step analytical process. This process ensures the

structural confirmation and purity assessment of the reference standard.
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Caption: General experimental workflow for impurity identification and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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